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Compound of Interest

Compound Name: 5-Aminosalicylic acid-13C6

Cat. No.: B12392187

An in-depth guide to the solubility of 5-Aminosalicylic acid-*3Ce in common laboratory solvents
for researchers, scientists, and drug development professionals.

Introduction

5-Aminosalicylic acid-13Ce (5-ASA-13Cs) is a stable, isotopically labeled form of Mesalamine, a
drug used to treat inflammatory bowel diseases like ulcerative colitis and Crohn's disease. As a
labeled internal standard, its primary application is in pharmacokinetic and metabolic studies,
where it is used to quantify the unlabeled drug in biological samples with high precision.
Accurate knowledge of its solubility in various solvents is crucial for stock solution preparation,
formulation development, and ensuring the reliability of analytical methods.

It is important to note that specific solubility data for 5-Aminosalicylic acid-13Ce is not readily
available in the public domain. However, the solubility of isotopically labeled compounds is
generally considered to be very similar to their unlabeled counterparts. Therefore, the solubility
data for 5-Aminosalicylic acid (Mesalamine) is presented here as a close and reliable proxy.

Solubility Data

The solubility of 5-Aminosalicylic acid in various common laboratory solvents is summarized in
the table below. This data has been compiled from various sources and represents the
approximate solubility at room temperature unless otherwise specified.
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Solvent Solubility (mg/mL) Molarity (approx.) Notes
DMSO (Dimethyl
_ ~31 ~0.20 M -
sulfoxide)
Methanol Soluble - -
Slightly soluble in cold
Water ~1 ~0.0065 M
water.
N More soluble in hot
Boiling Water ~8.3 ~0.054 M
water.
Ethanol Sparingly soluble - -
Chloroform Insoluble - -
Acetone Slightly soluble - -
Acetonitrile Slightly soluble - -
Dilute HCI Soluble - Forms a salt.
Dilute alkali
) Soluble - Forms a salt.
hydroxides

Disclaimer: This data is for 5-Aminosalicylic acid and should be used as an estimation for 5-
Aminosalicylic acid-13Ce. It is strongly recommended to experimentally verify the solubility for
your specific application and lot number.

Experimental Protocol for Solubility Determination

The following is a general protocol for determining the solubility of a compound like 5-
Aminosalicylic acid-13Ce in a given solvent.

Objective: To determine the saturation solubility of 5-Aminosalicylic acid-*3Ce in a specific
solvent at a controlled temperature.

Materials:

e 5-Aminosalicylic acid-13Ce

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Selected solvent(s) of high purity

e Analytical balance

» Vortex mixer

e Thermostatic shaker or water bath
e Centrifuge

e HPLC or UV-Vis spectrophotometer
e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 pum)
Methodology:

e Preparation of Supersaturated Solutions: Add an excess amount of 5-Aminosalicylic acid-
13Ce to a known volume of the solvent in a sealed vial. The amount should be more than
what is expected to dissolve.

o Equilibration: Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25
°C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Phase Separation: After equilibration, centrifuge the samples at a high speed to pellet the
undissolved solid.

o Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no
solid particles are disturbed. Filter the aliquot using a syringe filter. Accurately dilute the
filtered supernatant with the same solvent to a concentration suitable for the analytical
method.

e Quantification: Analyze the concentration of the diluted sample using a calibrated HPLC or
UV-Vis spectrophotometer.
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e Calculation: Calculate the original concentration in the saturated solution by accounting for
the dilution factor. This value represents the solubility of the compound in the chosen solvent

at the specified temperature.

Workflow and Process Diagrams

The following diagrams illustrate the general workflow for solubility determination and the
logical process for selecting an appropriate solvent for stock solution preparation.
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Solubility Determination Workflow
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Caption: Experimental workflow for determining solubility.
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Caption: Decision tree for solvent selection.
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 To cite this document: BenchChem. [solubility of 5-Aminosalicylic acid-13C6 in common lab
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392187#solubility-of-5-aminosalicylic-acid-13c6-in-
common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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